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Compound of Interest

Cyclopentyl-(3-methyl-indan-1-
Compound Name:
YL)-amine

Cat. No.: B1423892

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for a scientific audience. It is
not a substitute for a comprehensive material safety data sheet (MSDS) or professional safety
and handling guidance. All laboratory work should be conducted in accordance with
established safety protocols and regulations.

Introduction

Cyclopentyl-(3-methyl-indan-1-YL)-amine is a chemical compound with the molecular
formula C15H21N[1]. As a derivative of indane, a bicyclic hydrocarbon, and featuring a
cyclopentyl amine substituent, this molecule holds potential interest in medicinal chemistry and
drug discovery due to the prevalence of these scaffolds in biologically active compounds. This
guide provides a summary of the available technical information regarding its properties, safety,
and handling.

Chemical and Physical Properties

Detailed experimental data on the physicochemical properties of Cyclopentyl-(3-methyl-
indan-1-YL)-amine is not readily available in the public domain. However, based on its
chemical structure, some general properties can be inferred. It is a secondary amine with a
molecular weight of 215.34 g/mol . The presence of the amine group suggests it is basic in
nature.
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Table 1: General Properties of Cyclopentyl-(3-methyl-indan-1-YL)-amine

Property Value Source

Molecular Formula C15H21N Thoreauchem[1]
Purity (Typical) 0.97 Thoreauchem([1]
CAS Number None Assigned Thoreauchem[1]

Safety and Handling

Specific safety and handling data for Cyclopentyl-(3-methyl-indan-1-YL)-amine is not
available. Therefore, a conservative approach based on the safety profiles of structurally
related compounds is recommended. The following guidelines are based on general principles
for handling amine compounds and should be supplemented by a thorough risk assessment
before use.

3.1. General Precautions

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation of any potential vapors.

e Avoid Contact: Avoid contact with skin, eyes, and clothing.
 Ingestion: Do not eat, drink, or smoke in areas where this chemical is handled.
3.2. First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water. Remove contaminated clothing.
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o Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water for
several minutes. Remove contact lenses if present and easy to do. Continue rinsing and
seek medical advice.

 Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate
medical attention.

3.3. Storage
» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for Cyclopentyl-(3-methyl-indan-1-YL)-amine is
not currently available in the scientific literature. However, the synthesis of a structurally related
Schiff base, (2)-3-cyclopentyl-N-((1-methyl-1H-indol-3-yl)methylene)propan-1-amine, has been
described. This synthesis involved the condensation reaction of 1-methylindole-3-
carboxaldehyde with (3-cyclopentylpropyl)amine in methanol under reflux[2]. This general
approach of reacting a suitable indane-based ketone or aldehyde with cyclopentylamine could
be a potential synthetic route.

General Workflow for Amine Synthesis via Reductive Amination:

Reaction

3-Methyl-indan-1-one

Imine Intermediate

Reducing Agent
(e.g., NaBH4)

Reduction

Cyclopentylamine

Cyclopentyl-(3-methyl-indan-1-YL)-amine
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Caption: A potential synthetic workflow for Cyclopentyl-(3-methyl-indan-1-YL)-amine.

Biological Activity and Signaling Pathways

There is currently no published data on the biological activity or the signaling pathways
associated with Cyclopentyl-(3-methyl-indan-1-YL)-amine. The diverse biological activities of
Schiff bases, which are formed from amines and carbonyl compounds, include antibacterial,
antifungal, anticancer, and anti-inflammatory properties[2][3]. However, it is crucial to note that
the biological effects of a specific compound cannot be reliably predicted from its structural
class alone and require experimental validation.

Conclusion

Cyclopentyl-(3-methyl-indan-1-YL)-amine is a chemical compound for which there is a
significant lack of publicly available scientific data. While its structure suggests potential for
biological activity, comprehensive studies on its synthesis, physicochemical properties, safety,
and biological effects are needed. Researchers and drug development professionals should
exercise caution and perform thorough risk assessments before handling or utilizing this
compound in any experimental setting. The information provided in this guide is based on
general chemical principles and data from related compounds and should be considered as
preliminary guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1423892#safety-and-handling-of-cyclopentyl-3-
methyl-indan-1-yl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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